Cas no 1000575-67-6 (5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide)

• Product Name: 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide
• CAS No: 1000575-67-6
• MF: C₁₂H₇Cl₃N₄O₂S₂
• MW: 409.698576211929
• CID: 3157590
• PubChem ID: 26598656
• Update Time: 2025-04-21

5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide Chemical and Physical Properties

Names and Identifiers

• 5,7-Dichlorothiazolo[4,5-d]pyrimidin-2-sulfonic acid (4-chlorobenzyl)amide
• 5,7-Dichloro-N-(4-chlorobenzyl)thiazolo[4,5-d]pyrimidine-2-sulfonamide
• 1000575-67-6

• MDL： MFCD09877856
• Inchi： 1S/C12H7Cl3N4O2S2/c13-7-3-1-6(2-4-7)5-16-23(20,21)12-19-10-8(22-12)9(14)17-11(15)18-10/h1-4,16H,5H2
• InChI Key： YMWSXIWGLHBMAN-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N=C(S2)S(NCC1C=CC(=CC=1)Cl)(=O)=O

Computed Properties

• Exact Mass: 407.908
• Monoisotopic Mass: 407.908
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 122A^2
• XLogP3: 4.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes